2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid is a complex chemical compound that has gained a lot of attention in the scientific community. This compound, also referred to as MMFAA or Mebix, has found several applications in research and industry due to its several properties. This paper aims to provide a comprehensive overview of 2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid, covering its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.